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Compound of Interest

Compound Name: Erythrosine isothiocyanate

Cat. No.: B1205733 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis, purification, and

application of Erythrosine Isothiocyanate (EITC) for the fluorescent labeling of biomolecules.

Erythrosine, a tetraiodofluorescein derivative, offers a distinct spectral profile, making its

isothiocyanate form a valuable tool for bioconjugation in various research and diagnostic

applications. This document outlines detailed experimental protocols, presents key quantitative

data in a structured format, and includes visualizations of the core chemical processes and

workflows.

Introduction to Erythrosine Isothiocyanate in
Bioconjugation
Erythrosine Isothiocyanate is a derivative of the food colorant Erythrosine B, functionalized

with a reactive isothiocyanate (-N=C=S) group. This group readily forms a stable covalent

thiourea bond with primary amine groups present on proteins (such as the ε-amino group of

lysine residues and the N-terminal α-amino group) under mild alkaline conditions. This specific

reactivity makes EITC a useful reagent for fluorescently labeling antibodies, enzymes, and

other proteins for applications in fluorescence microscopy, flow cytometry, and immunoassays.

The tetra-iodo substitution on the fluorescein core results in a higher quantum yield for

phosphorescence compared to eosin, making it suitable for applications requiring long-lived

fluorescence signals.
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Synthesis of Erythrosine Isothiocyanate
The synthesis of Erythrosine Isothiocyanate involves a two-step process starting from 6-

aminofluorescein. The first step is the iodination of 6-aminofluorescein to produce 6-

aminoerythrosine, followed by the conversion of the amino group to an isothiocyanate group

using thiophosgene.

Synthesis Pathway
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Synthesis Pathway of Erythrosine Isothiocyanate

Step 1: Iodination

Step 2: Isothiocyanate Formation

6-Aminofluorescein

Stir at 70°C for 1h

dissolved in Methanol

Iodine

dissolved in Methanol

Sodium Acetate Buffer (pH 6.0) Methanol

6-Aminoerythrosin

Stir at RT (1h), then reflux (2h)

Thiophosgene Calcium Carbonate Acetone

Erythrosine Isothiocyanate
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General Workflow for Protein Bioconjugation with EITC

Prepare Protein Solution
(e.g., 2 mg/mL in Carbonate Buffer, pH 9.0)

Mix Protein and EITC Solutions
(Stir overnight in the dark at 4°C)

Prepare EITC Solution
(e.g., 2.5 mg/mL in anhydrous DMSO)

Purify Conjugate
(e.g., Sephadex G-25 column)

Characterize Conjugate
(Spectrophotometry)
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Key Parameter Relationships in Bioconjugation

Input Variables

Desired Outcomes

pH

Optimal Degree of Labeling

influences

Dye:Protein Ratio

directly affects

Preserved Protein Activity

can negatively impact

Reaction Time

influences

Temperature

affects

Conjugate Stability

can affect
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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